4-fluoro-N-{3-[1-(hydroxyimino)ethyl]phenyl}benzamide

• IUPAC Name: 4-fluoro-N-[3-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenyl]benzamide
• InChI: InChI=1S/C15H13FN2O2/c1-10(18-20)12-3-2-4-14(9-12)17-15(19)11-5-7-13(16)8-6-11/h2-9,20H,1H3,(H,17,19)/b18-10+
• InChI Key: IKLSBULITZHMND-VCHYOVAHSA-N
• Canonical SMILES: CC(=NO)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F
• Isomeric SMILES: C/C(=N\O)/C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol

Description

Physical And Chemical Properties Analysis

Scientific Research Applications

Alzheimer's Disease Research

• A derivative of 4-fluoro-N-{3-[1-(hydroxyimino)ethyl]phenyl}benzamide, used as a molecular imaging probe in PET scans, was effective in quantifying serotonin 1A (5-HT(1A)) receptor densities in the brains of Alzheimer's disease patients. This study demonstrated significant decreases in receptor densities in both hippocampi and raphe nuclei of Alzheimer's patients compared to controls, correlating with the severity of clinical symptoms (Kepe et al., 2006).

Chemical Structure and Synthesis

• A new crystal of a similar compound was synthesized and characterized using various spectroscopic techniques. The study focused on understanding the molecular structure and properties of the compound (Deng, Xiao-yan, Peng, Hao, He, Hong-wu, 2014).

Tuberculosis Research

• An improved synthesis method for fluoroalkyl-containing derivatives was developed. These compounds showed high tuberculostatic activity, comparable with that of isoniazide, a standard tuberculosis treatment, and were found to be less toxic (О. Г. Худина et al., 2011).

Crystallography

• The crystal structures of various N-[2-(trifluoromethyl)phenyl]benzamides were reported, with a focus on understanding the molecular packing and intermolecular interactions in these compounds (P. Suchetan et al., 2016).

Vibrational Spectroscopy Studies

• Fourier transform infrared (FT-IR) and FT-Raman spectra of a similar compound were recorded and analyzed. This study provided insights into the vibrational properties and molecular interactions of the compound (L. Ushakumari et al., 2008).

Safety and Hazards

Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

For more technical details, you can refer to the Enamine product link and the related peer-reviewed papers. If you need further assistance, feel free to ask! 🌟